Cas no 89292-70-6 (1-(4-Cyanobenzyl)piperazine)

• Product Name: 1-(4-Cyanobenzyl)piperazine
• CAS No: 89292-70-6
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• MDL: MFCD04972584
• CID: 711555
• PubChem ID: 2060892
• Update Time: 2025-09-26

1-(4-Cyanobenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Cyanobenzyl)piperazine
• 4-((piperazin-1-yl)methyl)benzonitrile
• 4-(piperazin-1-ylmethyl)benzonitrile
• N-(4-cyanobenzyl)piperazine
• 1-(4-cyanobenzyl)-piperazine
• 4-cyanobenzylpiperazine
• EN300-10992
• CS-0206406
• 4-(piperazin-1-ylmethyl)benzenecarbonitrile
• alpha-(1-piperazinyl)-p-tolunitrile
• 89292-70-6
• HMS1780C10
• SCHEMBL1001038
• 1-(4-Cyanobenzyl )piperazine
• A843123
• 4-[(piperazin-1-yl)methyl]benzonitrile
• 4-(1-piperazinylmethyl)benzonitrile
• 1-(4-cyano-benzyl)-piperazine, AldrichCPR
• AKOS000198971
• 1-(4-cyano-benzyl)-piperazine
• H10493
• Z57048947
• RPOOHOJBILYQET-UHFFFAOYSA-N
• DTXSID40366197
• FS-2100
• FT-0692347
• MFCD04972584
• BP-10458

• MDL： MFCD04972584
• Inchi： 1S/C12H15N3/c13-9-11-1-3-12(4-2-11)10-15-7-5-14-6-8-15/h1-4,14H,5-8,10H2
• InChI Key： RPOOHOJBILYQET-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC(C#N)=CC=2)CCNCC1

Computed Properties

• Exact Mass: 201.12700
• Monoisotopic Mass: 201.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.1A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 214-216 °C
• Boiling Point: 348.9±32.0 °C at 760 mmHg
• Flash Point: 164.8±25.1 °C
• Refractive Index: 1.59
• PSA: 39.06000
• LogP: 1.23018
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1-(4-Cyanobenzyl)piperazine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22-36/37/38-36-22
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines